N-(3,5-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)isobutyramide

• IUPAC Name: N-(3,5-dimethylphenyl)-N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-2-methylpropanamide
• InChI: InChI=1S/C16H21NO3S/c1-11(2)16(18)17(14-5-6-21(19,20)10-14)15-8-12(3)7-13(4)9-15/h5-9,11,14H,10H2,1-4H3
• InChI Key: FKSYPLJJSVTSRV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N(C2CS(=O)(=O)C=C2)C(=O)C(C)C)C
• Molecular Formula: C16H21NO3S
• Molecular Weight: 307.4 g/mol

Description

N-(3,5-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)isobutyramide, also known as DMTB, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. DMTB belongs to the class of compounds known as thioamides, which have a sulfur atom in the amide linkage. Thioamides have been studied for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties.

Scientific Research Applications

Synthetic Chemistry Applications

Synthetic methodologies utilizing similar chemical structures have been developed for creating complex molecules, such as tetramic acids and derivatives with potential pharmacological activities. For example, Lovmo et al. (2017) described a short synthesis of 3-enoyltetramic acids employing a new acyl ylide conjugate, indicating the utility of complex organic syntheses in producing bioactive compounds (Lovmo et al., 2017).

Pharmacological Studies

In the realm of pharmacology, compounds structurally related to N-(3,5-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)isobutyramide have been explored for their therapeutic potentials. Wang et al. (2011) conducted virtual screening targeting the urokinase receptor, leading to the synthesis and pharmacokinetic characterization of compounds with significant effects on breast tumor metastasis, showcasing the process from virtual screening to in vivo efficacy testing (Wang et al., 2011).

Material Science and Sensing Technologies

Research in materials science has also leveraged similar compounds for developing new materials with unique properties. Shi et al. (2015) synthesized lanthanide(III)-organic frameworks for luminescence sensing, illustrating the application of complex organic molecules in creating sensors for chemical detection (Shi et al., 2015).